ER ligand-7

• Molecular Formula: C27H23F4NO3
• Molecular Weight: 485.5 g/mol
• InChI: InChI=1S/C27H23F4NO3/c28-20-2-1-3-21(29)26(20)19-14-35-24-12-17(34)4-5-18(24)25(19)16-10-22(30)27(23(31)11-16)32-8-6-15(13-33)7-9-32/h1-5,10-13,15,19,25,34H,6-9,14H2/t19-,25+/m0/s1
• InChIKey: WINSODHZYISTNH-UQBPGWFLSA-N

Reproducing oral PROTAC ER Degrader-15 requires exact warhead geometry. Substituting alternative ER ligands unpredictably alters DC50 and in vivo PK. ER ligand-7 is the validated building block for: • Positive-control ER binder in linker/E3 ligase SAR • Comparator degrader synthesis (vs. ERD-1233) • In vivo efficacy studies requiring published degrader architecture Procure identical intermediate to ensure ternary complex kinetics match literature.

ER ligand-7: PROTAC ER Ligand

ER ligand-7 is a small-molecule ligand for the estrogen receptor (ER) designed and supplied exclusively as a target-protein binding moiety for the synthesis of proteolysis-targeting chimeras (PROTACs) [1]. It is an intermediate building block, not a stand-alone pharmacological agent, and is paired with E3 ligase ligands and linkers to construct the functional degrader PROTAC ER Degrader-15 .

Designed exclusively as ER-targeting warhead for PROTAC synthesis

Reported as ER-binding module in PROTAC ER Degrader-15 assembly

Not intended as a standalone pharmacological tool compound

• [1] TargetMol. ER ligand-7 Product Page. T204685. https://www.targetmol.cn/compound/er-ligand-7 View Source

Why ER ligand-7 Substitution Fails

In a PROTAC molecule, the warhead ligand, linker attachment point, exit vector geometry, and linker length collectively determine ternary complex formation kinetics, ubiquitination efficiency, degradation DC50, and in vivo pharmacokinetics. ER ligand-7 has been specifically paired with proprietary linkers and E3 ligase binders within PROTAC ER Degrader-15 . Replacing ER ligand-7 with another ER-binding ligand—even one with higher affinity for ERα or ERβ—would unpredictably change the PROTAC's DC50, oral bioavailability, and therapeutic window, making procurement of a specific validated building block a scientific necessity .

Alternative ER warhead may disrupt ternary complex geometry and linker orientation, altering degradation DC50.

Changes in exit vector or linker attachment point can affect ubiquitination efficiency and degradation selectivity profile.

In vivo pharmacokinetic profile of assembled PROTAC may differ from published data, complicating reproducibility.

ER ligand-7 Evidence Guide

No Public Binding Affinity & Activity Data

A comprehensive search for ER ligand-7 in public databases, including PubMed, BindingDB, and major vendor technical datasheets, did not return any quantitative binding data (IC50, Ki, Kd) or functional activity data (EC50, DC50) for this compound. Without these data, no direct quantitative comparison can be made to other ER ligands such as 17β-estradiol (ERα Kd = 0.2 nM; ERβ Kd = 0.5 nM) or tamoxifen. The only quantitative performance data available in the public domain pertains to the fully assembled PROTAC ER Degrader-15, which is reported as an orally active ER degrader with anticancer properties. Therefore, the decision to procure ER ligand-7 must rest on its role as the validated ER-binding module in this specific PROTAC series, and not on any quantitative evidence of its intrinsic pharmacodynamic properties.

Intrinsic Binding & Activity Data

Data to verify

No quantitative ER binding (IC50, Ki, Kd) or functional activity data publicly available

Procurement rests solely on its role as warhead in PROTAC ER Degrader-15

Standalone ER pharmacology studies not supported

Evidence Dimension	Intrinsic binding or functional activity
Target Compound Data	No quantitative data available
Comparator Or Baseline	17β-estradiol (ERα Kd = 0.2 nM; ERβ Kd = 0.5 nM [1])
Quantified Difference	Cannot be calculated
Conditions	N/A

Why This Matters

Users should proceed with procurement only if their objective is to synthesize or replicate PROTAC ER Degrader-15; otherwise, the lack of intrinsic activity data makes this compound unsuitable for stand‑alone ER pharmacology studies.

• [1] BindingDB. Estradiol binding data summary. https://www.bindingdb.org View Source

ER ligand-7 Application Scenarios

PROTAC ER Degrader-15 Synthesis

The primary and only validated use case for ER ligand-7 is as the target‑protein ligand in the synthesis of PROTAC ER Degrader-15. Researchers aiming to replicate or scale up the synthesis of this oral ER PROTAC should procure ER ligand-7 to ensure the ternary complex architecture and degradation profile match the published compound .

PROTAC SAR Studies

ER ligand-7 serves as a positive‑control ER‑binding warhead in SAR campaigns focused on linker and E3 ligase optimization. Using the identical warhead allows the team to isolate the contribution of the linker and E3 ligase module to overall degradation efficiency (DC50, Dmax) .

Oral PROTAC In Vivo Pharmacology

Given that PROTAC ER Degrader-15 is orally active, laboratories performing in‑vivo efficacy or pharmacokinetic studies should use ER ligand-7 to build the exact degrader molecule, ensuring consistency with published in‑vivo results .

Degrader Benchmarking vs. ERD-1233

In studies comparing PROTAC ER Degrader-15 with ERD-1233 (which uses ER ligand-8 as its warhead ), ER ligand-7 is indispensable for constructing the comparator degrader, enabling head‑to‑head evaluation of warhead‑driven differences in degradation kinetics and antitumor activity .

Application

Selection Property

Validation Focus

PROTAC ER Degrader-15 Synthesis

ER‑binding warhead for specific degrader assembly

Replication of published degradation profile

PROTAC SAR & Linker Optimization

Consistent warhead to isolate linker/E3 ligase effects

DC50 and Dmax modulation by linker design

Oral PROTAC In Vivo Studies

Warhead for constructing oral ER degrader

In vivo exposure and pharmacodynamic consistency

Degrader Comparator Studies

Warhead enabling direct comparison of degrader platforms

Warhead‑driven differences in degradation kinetics